Cas no 81577-19-7 (Carbonic acid, butyl 4-hydroxyphenyl ester)
81577-19-7 structure
Product Name:Carbonic acid, butyl 4-hydroxyphenyl ester
CAS No:81577-19-7
MF:C11H14O4
MW:210.226463794708
CID:703676
PubChem ID:10262528
Update Time:2025-04-19
Carbonic acid, butyl 4-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, butyl 4-hydroxyphenyl ester
- butyl (4-hydroxyphenyl) carbonate
- 81577-19-7
- SCHEMBL3063886
- DTXSID40437513
-
- Inchi: 1S/C11H14O4/c1-2-3-8-14-11(13)15-10-6-4-9(12)5-7-10/h4-7,12H,2-3,8H2,1H3
- InChI Key: MIGCBVFOVJTYFO-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC(=CC=1)O)CCCC
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8Ų
Carbonic acid, butyl 4-hydroxyphenyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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